3-(2-Chloro-1,3-thiazol-5-yl)propan-1-amine

• Molecular Formula: C6H9ClN2S
• Molecular Weight: 176.67 g/mol
• IUPAC Name: 3-(2-chloro-1,3-thiazol-5-yl)propan-1-amine
• InChI: InChI=1S/C6H9ClN2S/c7-6-9-4-5(10-6)2-1-3-8/h4H,1-3,8H2
• InChI Key: XSYNPACOIAUYQL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)Cl)CCCN

Description

3-(2-Chloro-1,3-thiazol-5-yl)propan-1-amine: 3-(2-chlorothiazol-5-yl)propylamine , is a chemical compound with the following structure:

$$\text{CH}_3\text{CH}_2\text{NHCH}_2\text{CH}(\text{Cl})\text{N}=\text{C}(\text{S})\text{NH}_2$$CH3​CH2​NHCH2​CH(Cl)N=C(S)NH2​

It belongs to the class of thiazole derivatives , which are five-membered heterocyclic compounds containing both sulfur and nitrogen atoms. The compound’s structure includes a thiazole ring (a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom) and an amino group.

Preparation Methods

Synthetic Routes:

Hantzsch Synthesis: This method involves the condensation of with in the presence of . The reaction proceeds through a series of steps, resulting in the formation of the desired compound.

Industrial Production:

Information on large-scale industrial production methods for this specific compound is limited. it can be synthesized in the laboratory using the methods mentioned above.

Chemical Reactions Analysis

Reactivity: As a thiazole derivative, 3-(2-chlorothiazol-5-yl)propylamine can undergo various chemical reactions

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions and reagents used.

Scientific Research Applications

Medicinal Chemistry: Thiazole derivatives exhibit diverse biological activities, including antimicrobial, antifungal, and antitumor properties.

Industry: These compounds may find applications in the synthesis of pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The exact mechanism by which 3-(2-chlorothiazol-5-yl)propylamine exerts its effects remains an area of ongoing research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds: Other thiazole derivatives, such as 2-chlorothiazole and 2-methoxyphenoxypropan-1-amine, share structural similarities

Uniqueness: The presence of both a thiazole ring and an amino group in 3-(2-chlorothiazol-5-yl)propylamine distinguishes it from related compounds.